Cas no 516-37-0 (Cerevisterol)

Cerevisterol structure
Cerevisterol structure
Product Name:Cerevisterol
CAS No:516-37-0
MF:C28H46O3
MW:430.663049221039
CID:373781
PubChem ID:10181133
Update Time:2025-04-19

Cerevisterol Chemical and Physical Properties

Names and Identifiers

    • Ergosta-7,22-diene-3,5,6-triol,(3b,5a,6b,22E)-
    • CEREVISTEROL
    • Ergosta-7
    • [ "Ergosta-7", "22-diene-3", "5", "6-triol" ]
    • Cerevisterin
    • W2330
    • Q15410887
    • AKOS040760066
    • CHEBI:68083
    • FS-9952
    • (3beta,5alpha,6beta,22E)-Ergosta-7,22-diene-3,5,6-triol
    • (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol
    • 516-37-0
    • SCHEMBL3277925
    • CS-0023859
    • HY-N3571
    • CHEMBL491546
    • UNII-6MHQ9J8E6J
    • 6MHQ9J8E6J
    • 5alpha-Ergosta-7,22-diene-3beta,5,6beta-triol
    • (22E)-ergosta-7,22-diene-3beta,5alpha,6beta-triol
    • Ergosta-7,22-diene-3,5,6-triol, (3beta,5alpha,6beta,22E)-
    • DTXSID001045318
    • 5alpha-Ergosta-7,22-diene-3beta,5,6-triol
    • Ergosta-7,22E-diene-3beta,5alpha,6beta-triol
    • 260062-90-6
    • Ergosta-7,22-diene-3beta,5alpha,6beta-triol
    • 100761-25-9
    • 22E,24R‐3β, 5α ,6α‐trihydroxyergosta-7, 22-diene
    • (-)-Cerevisteri
    • Ergosta-7,22-diene-5alpha,6beta,7beta-triol
    • Ergosta-7,22-diene-3beta,5alpha,6alpha-triol
    • 22E,24R‐ergosta‐7,22‐diene‐3β,5β,6α‐triol
    • Ergosta-7,22-diene-3,5,6-triol, (3.beta.,5.alpha.,6.beta.)-
    • (3S,5R,6R,9S,10R,13R,14R,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthrene-3,5,6-triol
    • Ergosta-7,22-diene-3,5,6-triol, (3beta,5alpha,6beta)-
    • Ergosta-7,22-diene-3,5,6-triol, (3.beta.,5.alpha.,6.beta.,22E)-
    • 5.alpha.-Ergosta-7,22-diene-3.beta.,5,6.beta.-triol
    • Cerevisterol
    • Inchi: 1S/C28H46O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,17-20,22-25,29-31H,9-14,16H2,1-6H3/b8-7+/t18-,19+,20-,22+,23-,24-,25+,26+,27+,28-/m0/s1
    • InChI Key: ARXHRTZAVQOQEU-BRVLHLJYSA-N
    • SMILES: O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]3C1=C[C@H]2O)O

Computed Properties

  • Exact Mass: 430.34500
  • Monoisotopic Mass: 430.345
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 5.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.08
  • Boiling Point: 535 °C at 760 mmHg
  • Flash Point: 221.2 °C
  • Refractive Index: 1.556
  • PSA: 60.69000
  • LogP: 5.49640

Cerevisterol Security Information

Cerevisterol Pricemore >>

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